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Compound of Interest

Compound Name: (4-Ethylphenyl)urea

CAS No.: 34773-66-5

Cat. No.: B1270553

Get Quote

CAS No: 6299-60-1 | Formula: C₉H₁₂N₂O | Classification: Organic Urea Derivative[1][2]

Executive Summary & Operational Directive
Status: Immediate Action Required for Waste Segregation.

(4-Ethylphenyl)urea is a substituted phenylurea compound.[1][2] While often used as an

intermediate in organic synthesis or herbicide development, it presents specific disposal

challenges due to the thermal stability of the urea linkage and the potential formation of toxic

anilines (specifically 4-ethylaniline) during improper degradation.[2]

Core Disposal Directive:

Do NOT dispose of down the drain. Phenylureas are potential aquatic toxins and resist

standard hydrolysis in water treatment plants.

Do NOT mix with strong oxidizers (risk of rapid decomposition).[1][2]
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Primary Method: High-temperature incineration equipped with a scrubber system to manage

nitrogen oxide (NOx) byproducts.[1][2]

Chemical Profile & Risk Assessment
Understanding the "Why" behind the safety protocols.

To ensure safety, we must look beyond the basic Safety Data Sheet (SDS). The structural

integrity of the urea bridge (-NH-CO-NH-) dictates our handling procedures.

Parameter Data Operational Implication

Physical State Solid (Crystalline powder)

High dust potential; requires

N95/P100 respiratory

protection during weighing.[1]

[2]

Solubility
Low in water; Soluble in

DMSO, Methanol

Liquid waste will likely be

organic solvent-based,

requiring flammability

protocols.[1]

Hazards (GHS)
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2] Irrit.)

PPE Mandatory: Nitrile gloves,

safety goggles, and fume hood

use.

Decomposition
>200°C (Releases CO, NOx,

Anilines)

Fire Risk: In a fire, this

compound releases toxic

fumes.[1][2] Do not autoclave

waste.

Reactivity
Incompatible with Strong

Oxidizing Agents

Segregate from nitrates,

perchlorates, and peroxides in

waste storage.

The Mechanism of Toxicity & Environmental Impact
Phenylureas function by inhibiting photosynthesis in plants (targeting the PSII complex). In

aquatic environments, they can be persistent. Furthermore, improper degradation (e.g.,

bleaching or low-temp oxidation) can cleave the urea bond, releasing 4-ethylaniline, which is
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significantly more toxic and permeable to skin than the parent urea.[1][2] Therefore, total

destruction via incineration is the only validated disposal route.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Contaminated
Solids)
Applicability: Expired reagents, spill cleanup debris, contaminated gloves/paper.[1][2]

Segregation: Isolate (4-Ethylphenyl)urea waste from oxidizers.

Containment:

Place solid waste into a yellow biohazard/chemical waste bag (or transparent heavy-duty

polyethylene bag, depending on facility color codes).

Double-bag to prevent rupture.[1]

Labeling:

Attach a hazardous waste tag.

Crucial: List "Contains: (4-Ethylphenyl)urea" and "Organic Solid - Toxic/Irritant."[1][2]

Add Hazard Code: H315/H319.

Storage: Store in a secondary containment bin (cool, dry, ventilated) until pickup.

Final Disposal: Transfer to a licensed waste facility for Rotary Kiln Incineration.

Protocol B: Liquid Waste (Mother Liquors & Solutions)
Applicability: Reaction mixtures, HPLC waste.[1][2]

Solvent Identification: Determine the primary solvent (e.g., Dichloromethane vs. Methanol).

If Halogenated (DCM, Chloroform): Use the Halogenated Organic Waste stream.
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If Non-Halogenated (Methanol, DMSO, Acetone): Use the Non-Halogenated Organic

Waste stream.

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acids/bases,

neutralize carefully before adding to the waste carboy to prevent exothermic reactions in the

drum.

Transfer:

Use a funnel with a splash guard.

Fill waste carboy to max 90% capacity (leave headspace for expansion).

Labeling:

List all solvents by % volume.

Explicitly list "(4-Ethylphenyl)urea < X%" as a contaminant.[1][2]

Visualized Workflows
Figure 1: Disposal Decision Logic
This logic tree ensures the compound is routed to the correct destruction method based on its

physical state and solvent matrix.[2]
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Waste Generation:
(4-Ethylphenyl)urea

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Solid

Liquid Waste
(Solutions, Mother Liquor)

Liquid

Double Bag in Polyethylene
Label: 'Toxic Organic Solid'

Check Solvent Type

FINAL DISPOSAL:
High-Temp Incineration

Halogenated Solvent
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

No Halogens

Container: Halogenated Waste
(Red Can/Carboy)

Container: Solvent Waste
(White/Clear Carboy)

Click to download full resolution via product page

Caption: Decision matrix for segregating (4-Ethylphenyl)urea waste streams to ensure

regulatory compliance and safety.
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Figure 2: Emergency Spill Response
A self-validating loop for managing accidental release in the laboratory.

Spill Detected 1. Assess Volume & Risk
(Is it >100g or in fume hood?)

2. Don PPE
(Nitrile Gloves, Goggles, N95)

3. Containment
Cover with absorbent pads

Avoid dust generation

4. Cleanup
Scoop into bag

Wipe surface with detergent

5. Dispose as Solid Waste
(See Protocol A)

6. Incident Report
Update Inventory

Click to download full resolution via product page

Caption: Operational workflow for managing spills, prioritizing containment of dust and

prevention of aerosolization.

Regulatory & Compliance Codes
When filling out waste manifests, use the following codes. Note that while (4-Ethylphenyl)urea
is not explicitly P-listed or U-listed (RCRA), it is regulated as a characteristic chemical waste

due to toxicity/irritation.[1][2]

Region Regulation
Waste Code /
Classification

Notes

USA EPA RCRA

Not Listed (Classify as

General Organic

Waste)

If ignitable solvent

used: D001.[1][2] If

toxic characteristic:

D000.

EU
EWC (European

Waste Catalogue)
16 05 06*

"Laboratory chemicals

consisting of or

containing hazardous

substances."[1]

Global IATA/DOT (Transport) Not Regulated (Solid)

If dissolved in

flammable solvent,

regulate based on

solvent (e.g., UN

1993).[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1270553/docs?utm_src=pdf-body-img#technical-guide-safe-handling-and-disposal-of-4-ethylphenyl-urea
https://www.benchchem.com/product/b1270553/docs?utm_src=pdf-body#technical-guide-safe-handling-and-disposal-of-4-ethylphenyl-urea
https://pubchem.ncbi.nlm.nih.gov/compound/7616033
https://www.chemeo.com/cid/22-140-1/Urea-4-ethoxyphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/7616033
https://www.chemeo.com/cid/22-140-1/Urea-4-ethoxyphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/7616033
https://pubchem.ncbi.nlm.nih.gov/compound/7616033
https://www.chemeo.com/cid/22-140-1/Urea-4-ethoxyphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 276329, (4-Ethylphenyl)urea. Retrieved from [Link][1][2]

European Chemicals Agency (ECHA).Substance Information: (4-Ethylphenyl)urea.[1][2]

Retrieved from [Link][1][2]

U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Orientation Manual. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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